Cas no 1372548-32-7 (1,4-Piperidinedicarboxylic acid, 4-(methylthio)-, 1-(1,1-dimethylethyl) 4-ethyl ester)

• Product Name: 1,4-Piperidinedicarboxylic acid, 4-(methylthio)-, 1-(1,1-dimethylethyl) 4-ethyl ester
• CAS No: 1372548-32-7
• MF: C₁₄H₂₅NO₄S
• MW: 303.417603254318
• MDL: MFCD31718935
• CID: 5179476
• Update Time: 2025-05-20

1,4-Piperidinedicarboxylic acid, 4-(methylthio)-, 1-(1,1-dimethylethyl) 4-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 4-(methylthio)-, 1-(1,1-dimethylethyl) 4-ethyl ester

• MDL： MFCD31718935
• Inchi： 1S/C14H25NO4S/c1-6-18-11(16)14(20-5)7-9-15(10-8-14)12(17)19-13(2,3)4/h6-10H2,1-5H3
• InChI Key： LRGKTXXUBMJMIC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(SC)(C(OCC)=O)CC1

Additional information on 1,4-Piperidinedicarboxylic acid, 4-(methylthio)-, 1-(1,1-dimethylethyl) 4-ethyl ester

Comprehensive Overview of 1,4-Piperidinedicarboxylic acid, 4-(methylthio)-, 1-(1,1-dimethylethyl) 4-ethyl ester (CAS No. 1372548-32-7)

1,4-Piperidinedicarboxylic acid, 4-(methylthio)-, 1-(1,1-dimethylethyl) 4-ethyl ester (CAS No. 1372548-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This piperidine derivative is characterized by its unique structural features, including a methylthio group and tert-butyl and ethyl ester moieties, which contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's CAS number 1372548-32-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure, featuring a piperidine ring with dual carboxylate functionalities, enables diverse reactivity patterns. This makes it valuable for medicinal chemistry applications, where modifications to the methylthio or ester groups can yield analogs with tailored biological properties. Recent studies highlight its role in optimizing bioavailability and metabolic stability of candidate molecules—a hot topic in AI-driven drug design workflows.

In the context of green chemistry trends, 1,4-Piperidinedicarboxylic acid derivatives like this compound are being evaluated for sustainable synthesis routes. The incorporation of methylthio groups aligns with efforts to design eco-friendly catalysts and ligands, addressing user searches for "green synthetic methodologies 2024." Additionally, its tert-butyl ester moiety is frequently discussed in forums exploring "protecting group strategies"—a recurring query among organic chemists.

From a commercial perspective, suppliers often list this compound under keywords such as "high-purity piperidine esters" or "custom piperidine building blocks," reflecting its niche demand. Analytical data (e.g., HPLC, NMR) confirms its stability under standard storage conditions, a detail frequently requested in "chemical storage guidelines" searches. Its non-hazardous classification (when handled appropriately) further enhances its utility in industrial-scale applications.

Emerging discussions link 1372548-32-7 to machine learning in chemistry, as its structural fingerprints are used to train AI models for retrosynthesis prediction. This intersects with trending searches like "AI for chemical reaction optimization." Furthermore, patent analyses reveal its inclusion in claims related to neuroprotective agents—a rapidly growing sector due to global aging populations.

In summary, 1,4-Piperidinedicarboxylic acid, 4-(methylthio)-, 1-(1,1-dimethylethyl) 4-ethyl ester exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its relevance to drug development, sustainable synthesis, and computational chemistry ensures continued interest across academic and industrial spheres.